Cas no 338975-54-5 (4-[(2-Phenylhydrazin-1-yl)methylidene]-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 4-[(2-Phenylhydrazin-1-yl)methylidene]-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 338975-54-5
• MF: C₁₁H₉F₃N₄O
• MW: 270.210572004318
• CID: 5019554
• Update Time: 2023-08-25

4-[(2-Phenylhydrazin-1-yl)methylidene]-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 4-[(2-phenylhydrazin-1-yl)methylidene]-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one
• 4-[(2-Phenylhydrazin-1-yl)methylidene]-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one

• Inchi： 1S/C11H9F3N4O/c12-11(13,14)9-8(10(19)18-17-9)6-15-16-7-4-2-1-3-5-7/h1-6,16H,(H2,17,18,19)/b15-6-
• InChI Key： XHNMXDTYGIXAFW-UUASQNMZSA-N
• SMILES： FC(C1=C(/C=N\NC2C=CC=CC=2)C(NN1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 411
• XLogP3: 2.5
• Topological Polar Surface Area: 65.5